Cas no 1337206-57-1 (2-amino-2-(quinolin-7-yl)propan-1-ol)

• Product Name: 2-amino-2-(quinolin-7-yl)propan-1-ol
• CAS No: 1337206-57-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6032049
• PubChem ID: 130060131
• Update Time: 2025-08-02

2-amino-2-(quinolin-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(quinolin-7-yl)propan-1-ol
• 1337206-57-1
• EN300-1866054

• Inchi： 1S/C12H14N2O/c1-12(13,8-15)10-5-4-9-3-2-6-14-11(9)7-10/h2-7,15H,8,13H2,1H3
• InChI Key： CNIDCYLCXKRQON-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC2=CC=CN=C2C=1)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(quinolin-7-yl)propan-1-ol

Comprehensive Introduction to 2-amino-2-(quinolin-7-yl)propan-1-ol (CAS No. 1337206-57-1)

In the realm of organic chemistry and pharmaceutical research, 2-amino-2-(quinolin-7-yl)propan-1-ol (CAS No. 1337206-57-1) has emerged as a compound of significant interest. This molecule, characterized by its unique quinoline scaffold and amino alcohol functionality, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are actively exploring its synthetic pathways, physicochemical properties, and biological activities, making it a hot topic in contemporary scientific discussions.

The structural features of 2-amino-2-(quinolin-7-yl)propan-1-ol include a quinoline ring system, which is known for its versatility in medicinal chemistry. Quinoline derivatives are frequently investigated for their antimicrobial, anticancer, and anti-inflammatory properties. The presence of an amino alcohol moiety further enhances the compound's reactivity, enabling its use as a building block in the synthesis of more complex molecules. This dual functionality makes it a valuable intermediate in the development of novel therapeutics and functional materials.

Recent trends in AI-driven drug discovery and computational chemistry have brought compounds like 2-amino-2-(quinolin-7-yl)propan-1-ol into the spotlight. Machine learning algorithms and molecular docking studies are being employed to predict its interactions with biological targets, accelerating the identification of potential drug candidates. Additionally, the compound's synthetic accessibility and structural modularity align with the growing demand for sustainable and cost-effective chemical processes, a key concern in modern pharmaceutical manufacturing.

From a green chemistry perspective, researchers are investigating eco-friendly synthetic routes to produce 2-amino-2-(quinolin-7-yl)propan-1-ol. Catalytic methods, solvent-free reactions, and renewable starting materials are being explored to minimize environmental impact. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by professionals seeking to reduce the carbon footprint of chemical production.

The compound's potential applications extend beyond pharmaceuticals. In material science, 2-amino-2-(quinolin-7-yl)propan-1-ol is being evaluated for its role in designing advanced polymers, coatings, and sensors. Its ability to form hydrogen bonds and coordinate with metal ions makes it a promising candidate for creating functional materials with tailored properties. This interdisciplinary relevance has sparked interest across multiple scientific communities, further driving its popularity in research publications and patent filings.

Quality control and analytical characterization of 2-amino-2-(quinolin-7-yl)propan-1-ol are critical for ensuring its suitability in various applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are essential for meeting regulatory standards and ensuring reproducibility in research and industrial settings, topics frequently queried by quality assurance professionals.

In summary, 2-amino-2-(quinolin-7-yl)propan-1-ol (CAS No. 1337206-57-1) represents a multifaceted compound with broad applicability in drug development, material science, and sustainable chemistry. Its unique structural attributes, combined with the growing emphasis on AI-aided molecular design and green synthesis, position it as a compound of enduring relevance in scientific research. As investigations into its properties and applications continue to expand, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.